Cas no 1240620-33-0 (6-(2-methylpropoxy)pyridine-2-carboxylic acid)

• Product Name: 6-(2-methylpropoxy)pyridine-2-carboxylic acid
• CAS No: 1240620-33-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 3163694
• PubChem ID: 50986572
• Update Time: 2025-06-08

6-(2-methylpropoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylpropoxy)pyridine-2-carboxylic acid
• 1240620-33-0
• 6-isobutoxypyridine-2-carboxylic acid
• CS-0443079
• KS-7983
• 6-Isobutoxypicolinicacid
• 6-Isobutoxypicolinic acid
• AKOS011538643

• MDL： MFCD16697756
• Inchi： 1S/C10H13NO3/c1-7(2)6-14-9-5-3-4-8(11-9)10(12)13/h3-5,7H,6H2,1-2H3,(H,12,13)
• InChI Key： SWMLTKZPHKSBPC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)N=1)CC(C)C

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(2-methylpropoxy)pyridine-2-carboxylic acid

6-(2-methylpropoxy)pyridine-2-carboxylic acid: A Comprehensive Overview

6-(2-methylpropoxy)pyridine-2-carboxylic acid is a versatile organic compound with the CAS number 1240620-33-0. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 6-(2-methylpropoxy)pyridine-2-carboxylic acid consists of a pyridine ring substituted with a 2-methylpropoxy group at the 6-position and a carboxylic acid group at the 2-position. This unique substitution pattern imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 6-(2-methylpropoxy)pyridine-2-carboxylic acid as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. The carboxylic acid group provides a site for further functionalization, enabling the creation of derivatives with enhanced biological activity. Additionally, the 2-methylpropoxy group contributes to the molecule's solubility and stability, which are critical factors in drug design.

The synthesis of 6-(2-methylpropoxy)pyridine-2-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have allowed for more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, 6-(2-methylpropoxy)pyridine-2-carboxylic acid has shown promise in the field of materials science. Its ability to form coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. Furthermore, its electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

From an environmental perspective, 6-(2-methylpropoxy)pyridine-2-carboxylic acid exhibits biodegradability under specific conditions, which is an important consideration for its use in sustainable chemistry. Researchers have investigated its degradation pathways in aqueous environments, revealing that microbial activity plays a significant role in its breakdown. This information is crucial for assessing its environmental impact and ensuring safe disposal practices.

Looking ahead, the future of 6-(2-methylpropoxy)pyridine-2-carboxylic acid lies in its potential as a building block for advanced materials and therapeutic agents. Ongoing research is focused on optimizing its properties through structural modifications and exploring new synthetic routes. As our understanding of this compound deepens, it is expected to play an increasingly important role in various industries.